Cas no 2171661-59-7 (1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide)

• Product Name: 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide
• CAS No: 2171661-59-7
• MF: C₈H₁₀BrN₅O
• MW: 272.101899623871
• CID: 6082446
• PubChem ID: 165959403
• Update Time: 2025-05-21

1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide
• 2171661-59-7
• EN300-1281865

• Inchi： 1S/C8H10BrN5O/c9-4-3-12-8(11)13-7(4)14-2-1-5(14)6(10)15/h3,5H,1-2H2,(H2,10,15)(H2,11,12,13)
• InChI Key： SONYGPKTQLIGBO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N)N=C1N1CCC1C(N)=O

Computed Properties

• Exact Mass: 271.00687g/mol
• Monoisotopic Mass: 271.00687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 98.1Ų

Additional information on 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide

Introduction to 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide (CAS No. 2171661-59-7)

1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2171661-59-7, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of both bromine and amino functional groups in its structure makes it a versatile scaffold for further chemical modifications, enabling the development of novel derivatives with enhanced biological efficacy.

The molecular structure of 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide consists of a pyrimidine core substituted with an azetidine ring at the 2-position and a bromine atom at the 5-position. The 4-position of the pyrimidine ring is linked to an amino group, which can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. This structural arrangement not only contributes to the compound's reactivity but also influences its interactions with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrimidine derivatives due to their wide range of biological activities. Pyrimidines are fundamental components of nucleic acids and have been widely used in the development of antiviral, anticancer, and antimicrobial agents. The incorporation of additional functional groups into the pyrimidine framework can modulate its biological properties, leading to the discovery of new therapeutic agents.

One of the most compelling aspects of 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide is its potential as a lead compound for drug development. The bromine atom at the 5-position serves as a handle for further chemical modifications, allowing researchers to introduce various substituents that can enhance binding affinity and selectivity towards specific biological targets. Additionally, the amino group at the 4-position can be used to form hydrogen bonds or participate in salt formation, which is crucial for improving drug solubility and bioavailability.

Recent studies have demonstrated that azetidine derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The combination of a pyrimidine core with an azetidine ring in 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide may contribute to its unique pharmacological profile. For instance, the azetidine ring can interact with specific binding pockets on target proteins, while the pyrimidine moiety can form complementary base pairs with nucleic acid residues.

The synthesis of 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a brominated pyrimidine intermediate, which is then coupled with an azetidine derivative via nucleophilic substitution or condensation reactions. The introduction of the amino group at the 4-position is achieved through selective functionalization or deprotection strategies.

In terms of pharmaceutical applications, 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide holds promise as a precursor for developing novel therapeutic agents. Its structural features make it suitable for targeting various diseases, including cancer and infectious diseases. For example, studies have shown that pyrimidine derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation and survival. Additionally, azetidine-based compounds have demonstrated activity against viral pathogens by interfering with viral replication mechanisms.

The development of new drugs often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies are conducted to assess the pharmacokinetic properties, toxicity profiles, and therapeutic potential of 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide before it can be advanced to clinical trials. These studies provide valuable insights into how the compound behaves in vivo and help identify potential side effects or interactions with other drugs.

Advances in computational chemistry and molecular modeling have significantly accelerated the drug discovery process by allowing researchers to predict the binding affinity and specificity of compounds towards biological targets. These tools can be used to design modified versions of 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide that exhibit improved pharmacological properties. By leveraging these technologies, scientists can optimize lead compounds more efficiently and reduce the time required for drug development.

The future prospects for 1-(2-amino-5-bromopyrimidin-4-yl)azetidine-2-carboxamide are promising, given its unique structural features and potential biological activities. Ongoing research aims to explore new synthetic routes, improve yields, and expand its applications in pharmaceuticals. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.